(E)-2,4-di-tert-butyl-6-(4-hydroxystyryl)-2H-pyran-2-ylium tetrafluoroborate

• IUPAC Name: 4-[(E)-2-(4,6-ditert-butylpyrylium-2-yl)ethenyl]phenol;tetrafluoroborate
• InChI: InChI=1S/C21H26O2.BF4/c1-20(2,3)16-13-18(23-19(14-16)21(4,5)6)12-9-15-7-10-17(22)11-8-15;2-1(3,4)5/h7-14H,1-6H3;/q;-1/p+1/b12-9+
• InChI Key: WABLUYAJYXZOOO-NBYYMMLRSA-O
• Canonical SMILES: [B-](F)(F)(F)F.CC(C)(C)C1=CC(=[O+]C(=C1)C(C)(C)C)C=CC2=CC=C(C=C2)O
• Isomeric SMILES: [B-](F)(F)(F)F.CC(C)(C)C1=CC(=[O+]C(=C1)C(C)(C)C)/C=C/C2=CC=C(C=C2)O
• Molecular Formula: C21H27BF4O2
• Molecular Weight: 398.2 g/mol

Description

Compounds like “(E)-2,4-di-tert-butyl-6-(4-hydroxystyryl)-2H-pyran-2-ylium tetrafluoroborate” belong to a class of organic compounds known as styrenes, which are aromatic compounds containing an ethenylbenzene moiety.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an appropriate aromatic compound with an ethenyl group. The exact method would depend on the specific substituents present in the compound.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques such as X-ray crystallography. The exact structure would depend on the specific substituents present in the compound.

Chemical Reactions Analysis

Styrenes can undergo a variety of reactions, including polymerization and various addition reactions. The exact reactions that “(E)-2,4-di-tert-butyl-6-(4-hydroxystyryl)-2H-pyran-2-ylium tetrafluoroborate” can undergo would depend on the specific substituents present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure. For example, styrenes are generally nonpolar and have low water solubility.

Scientific Research Applications

Terahertz (THz) Photonics

Organic Crystals in THz Photonics: This compound is part of a class of organic crystals known for their second-order optical nonlinearity, which makes them highly suitable for THz photonics applications. .

Nonlinear Optics

Ultra-Fast Optical Nonlinearities: Due to its high and ultra-fast optical nonlinearities, this compound is attractive for applications that require rapid response times, such as in the modulation of light for telecommunications and information processing.

Terahertz Wave Generation

Intense and Ultra-Broadband THz-Wave Generation: The compound’s intrinsic properties allow for the generation of intense and ultra-broadband THz waves. .

Spectroscopy

Broadband Characterization of Materials: The generated THz waves can be used for the broadband characterization of emerging materials, such as solar absorbers or metal oxide-based photoelectrodes. .

Imaging

THz Imaging: THz imaging is another application where this compound plays a role. .

Electro-Optics

Electro-Optic Applications: The compound’s electro-optic properties make it suitable for use in devices that control light based on an applied electric field. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s used as a drug, the mechanism of action would involve its interaction with biological targets.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many styrenes are flammable and may be harmful if ingested.

Future Directions

The future directions for research on a compound like “(E)-2,4-di-tert-butyl-6-(4-hydroxystyryl)-2H-pyran-2-ylium tetrafluoroborate” could involve exploring its potential uses in various applications, such as in the development of new materials or drugs.